Cas no 2171801-82-2 (4-(chloromethyl)-1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazole
• CAS No: 2171801-82-2
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• CID: 5995785
• PubChem ID: 165602731
• Update Time: 2025-08-05

4-(chloromethyl)-1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazole
• 2171801-82-2
• EN300-1595097

• Inchi： 1S/C9H16ClN3O/c1-7(6-14-3)5-13-8(2)9(4-10)11-12-13/h7H,4-6H2,1-3H3
• InChI Key： SYJQFMWSEJJHDF-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N(CC(C)COC)N=N1

Computed Properties

• Exact Mass: 217.0981898g/mol
• Monoisotopic Mass: 217.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazole

4-(Chloromethyl)-1-(3-Methoxy-2-Methylpropyl)-5-Methyl-1H-1,2,3-Triazole: A Comprehensive Overview

4-(Chloromethyl)-1-(3-Methoxy-2-Methylpropyl)-5-Methyl-1H-1,2,3-Triazole, also known by its CAS number CAS No. 2171801-82-2, is a versatile organic compound with a unique structure that has garnered significant attention in recent years. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with three nitrogen atoms in the ring. The presence of a chloromethyl group and a methoxy-substituted alkyl chain adds to its functional diversity, making it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of 4-(Chloromethyl)-1-(3-Methoxy-2-Methylpropyl)-5-Methyl-1H-1,2,3-Triazole involves a multi-step process that typically begins with the preparation of the triazole core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with traditional routes. The incorporation of the chloromethyl group is achieved through nucleophilic substitution reactions, while the methoxy-substituted propyl chain is introduced via alkylation or coupling reactions. These methods have been optimized to ensure high yields and purity of the final product.

The structural features of this compound make it highly suitable for applications in drug design and materials science. The triazole ring is known for its stability and ability to form hydrogen bonds, which are crucial for bioavailability in pharmaceutical compounds. The chloromethyl group provides reactivity for further functionalization, such as cross-coupling reactions or polymerization processes. Additionally, the methoxy group introduces electron-donating effects, enhancing the molecule's solubility and interaction with biological systems.

Recent studies have explored the potential of 4-(Chloromethyl)-1-(3-Methoxy-2-Methylpropyl)-5-Methyl-1H-1,2,3-Triazole as a building block in medicinal chemistry. Its ability to act as a bioisostere for other functional groups has been exploited in the design of novel kinase inhibitors and GPCR modulators. For instance, researchers have demonstrated that this compound can serve as a scaffold for developing molecules with improved pharmacokinetic profiles and reduced toxicity.

In the field of materials science, this compound has been investigated for its potential as a precursor in polymer synthesis. The chloromethyl group allows for controlled polymerization reactions, leading to materials with tailored mechanical and thermal properties. Furthermore, its ability to form coordination complexes has opened avenues for its use in catalysis and sensing applications.

The versatility of 4-(Chloromethyl)-1-(3-Methoxy-2-Methylpropyl)-5-Methyl-1H-1,2,3-Triazole is further highlighted by its role in click chemistry reactions. The triazole ring can undergo copper-catalyzed azide alkyne cycloaddition (CuAAC) reactions with high efficiency, enabling the rapid construction of complex molecular architectures. This property has been leveraged in the development of supramolecular assemblies and stimuli-responsive materials.

From an environmental standpoint, recent research has focused on the biodegradation pathways of this compound. Studies indicate that under aerobic conditions, it undergoes microbial degradation through oxidative cleavage and hydrolysis mechanisms. These findings are crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 4-(Chloromethyl)-1-(3-Methoxy-2-Methylpropyl)-5-Methyl-1H-1,2,3-Triazole stands out as a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an essential molecule in modern chemistry.